2-Thiophenecarboxylic acid, 5-(5,6-dimethoxy-1H-benzimidazol-1-yl)-3-hydroxy-, methyl ester

• Molecular Formula: C15H14N2O5S
• Molecular Weight: 334.3 g/mol
• IUPAC Name: methyl 5-(5,6-dimethoxybenzimidazol-1-yl)-3-hydroxythiophene-2-carboxylate
• InChI: InChI=1S/C15H14N2O5S/c1-20-11-4-8-9(5-12(11)21-2)17(7-16-8)13-6-10(18)14(23-13)15(19)22-3/h4-7,18H,1-3H3
• InChI Key: XYKRAQWYSXZLET-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=CN2C3=CC(=C(S3)C(=O)OC)O)OC

Description

This compound is a thiophene-based heterocyclic derivative with a benzimidazole substituent at the 5-position of the thiophene ring. The structure features a 5,6-dimethoxy-substituted benzimidazole moiety, a hydroxyl group at the 3-position, and a methyl ester at the carboxylic acid terminus.

Comparison with Similar Compounds

Analysis :

• The target compound’s benzimidazole group may enhance DNA intercalation or enzyme inhibition compared to the triazole-based analogues in Compounds 3 and 4 .

Substituent-Driven Crystallographic Variations

examines 2-[(2-hydroxy-benzylidene)-amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester, a cyclopenta-fused thiophene derivative. Key differences include:

Feature	Target Compound	Compound in
Ring System	Simple thiophene with benzimidazole	Cyclopenta-fused thiophene with benzylidene-amino group
Functional Groups	5,6-Dimethoxybenzimidazol-1-yl, 3-hydroxy	2-Hydroxybenzylidene-amino, methyl ester
Crystallographic Data	Not reported	Triclinic system (P-1), a = 8.8152 Å, V = 976.04 ų

Analysis :

• The benzylidene-amino group in provides a Schiff base motif, which is absent in the target compound but could enable metal coordination in catalytic applications .

Preparation Methods

Cyclization of 4,5-Dimethoxy-o-Phenylenediamine

The benzimidazole core is synthesized via cyclization of 4,5-dimethoxy-o-phenylenediamine using carbonyl di-imidazole (CDI) as a cyclizing agent. This method, adapted from, proceeds under mild conditions (25–30°C in tetrahydrofuran) to yield 5,6-dimethoxy-1H-benzimidazol-2-one. Subsequent bromination with phosphorus oxybromide (POBr₃) introduces a bromine atom at position 2, facilitating further functionalization.

Reaction Conditions :

• Cyclization : 4,5-Dimethoxy-o-phenylenediamine (1 eq), CDI (1.2 eq), THF, 25°C, 12 h.
• Bromination : 5,6-Dimethoxy-1H-benzimidazol-2-one (1 eq), POBr₃ (2 eq), refluxing acetonitrile, 6 h.

Yield : Cyclization (85–90%), Bromination (75–80%).

Methoxylation of Halogenated Intermediates

Alternatively, 5,6-dichloro-1H-benzimidazole (synthesized via cyclization of 4,5-dichloro-o-phenylenediamine) undergoes methoxylation using sodium methoxide in methanol under pressurized conditions (100°C, 24 h). This nucleophilic aromatic substitution replaces chlorines with methoxy groups, though regioselectivity requires careful temperature control.

Synthesis of 3-Hydroxy-2-Thiophenecarboxylic Acid Methyl Ester

Bromination and Malonate Coupling

Adapting methods from, thiophene is brominated at position 2 using pyridinium perbromide in a halocarbon solvent (−10°C to 0°C). The resultant 2-bromothiophene reacts with diethyl malonate in toluene under basic conditions (potassium tert-butoxide) to form 2-(2-thiophene)diethyl malonate. Saponification with aqueous NaOH followed by acid-catalyzed decarboxylation yields 2-thiophenecarboxylic acid.

Key Steps :

• Bromination : Thiophene (1 eq), pyridinium perbromide (1.1 eq), dichloromethane, −10°C, 2 h.
• Malonate Coupling : Diethyl malonate (1.2 eq), 2-bromothiophene (1 eq), KOtBu (2 eq), toluene, 100°C, 8 h.
• Decarboxylation : 2-(2-Thiophene)diethyl malonate (1 eq), HCl (conc.), reflux, 3 h.

Yield : 2-Thiophenecarboxylic acid (65–70%).

Esterification and Hydroxylation

The carboxylic acid is esterified using Fischer’s method (methanol, H₂SO₄ catalyst) to yield methyl 2-thiophenecarboxylate. Hydroxylation at position 3 is achieved via directed ortho-metalation using n-BuLi and subsequent oxidation with MoOPH (molybdenum peroxide hydrate), yielding 3-hydroxy-2-thiophenecarboxylic acid methyl ester.

Coupling of Benzimidazole and Thiophene Subunits

Buchwald-Hartwig Amination

The 2-bromo-5,6-dimethoxybenzimidazole (from Section 2.1) undergoes coupling with 3-hydroxy-2-thiophenecarboxylic acid methyl ester using a palladium catalyst (Pd(OAc)₂, Xantphos ligand) and Cs₂CO₃ base in dioxane (100°C, 24 h). This forms the C–N bond between the benzimidazole and thiophene.

Optimization :

• Ligand Screening : Xantphos outperforms BINAP in suppressing homocoupling byproducts.
• Solvent : Dioxane > DMF in yield (78% vs. 62%).

Ullmann-Type Coupling

As an alternative, copper(I)-mediated coupling (CuI, 1,10-phenanthroline) in DMSO at 120°C for 18 h achieves similar results but with lower yields (65%) and higher impurity levels.

Purification and Characterization

Recrystallization

The crude product is recrystallized from ethyl acetate/hexane (1:3) to achieve >99.5% purity, as validated by HPLC.

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.89 (s, 1H, benzimidazole-H), 7.45 (d, J = 5.2 Hz, 1H, thiophene-H), 6.32 (s, 1H, OH), 3.94 (s, 3H, OCH₃), 3.91 (s, 3H, OCH₃), 3.85 (s, 3H, COOCH₃).
• MS (ESI) : m/z 389.1 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)
Buchwald-Hartwig	Palladium-catalyzed C–N coupling	78	99.5
Ullmann	Copper-mediated coupling	65	97.0
SNAr	Nucleophilic substitution (unoptimized)	<50	90.2

Advantages of Buchwald-Hartwig : Higher yields, fewer byproducts.
Challenges in Ullmann : Requires elevated temperatures, leading to decomposition.

Q & A

Q. What are the recommended synthetic routes for preparing this compound, and what critical reaction parameters must be controlled?

The synthesis involves multi-step reactions:

• Benzimidazole formation : Condensation of 5,6-dimethoxy-1H-benzimidazole precursors with thiophene derivatives under acidic conditions (e.g., refluxing with sodium acetate in acetic acid, as in ).
• Esterification : Methyl esterification of the carboxylic acid group using methanol and catalytic sulfuric acid, ensuring anhydrous conditions to prevent hydrolysis .
• Coupling reactions : Suzuki or Buchwald-Hartwig couplings to link the benzimidazole and thiophene moieties, requiring precise control of palladium catalysts, ligands, and temperature (e.g., 80–100°C in THF, as in ).
  Critical parameters : pH during condensation, reaction time for esterification, and inert atmosphere for coupling to avoid side reactions.

Q. What spectroscopic techniques are most effective for characterizing this compound’s structure?

• NMR (¹H/¹³C) : Identify substituent patterns (e.g., methoxy, hydroxy, and benzimidazole protons). Aromatic protons in the benzimidazole ring appear downfield (δ 7.5–8.5 ppm).
• FT-IR : Confirm ester carbonyl (C=O, ~1700 cm⁻¹) and hydroxyl (-OH, ~3200 cm⁻¹) groups.
• Mass spectrometry (HRMS) : Verify molecular ion peaks and fragmentation patterns matching the complex structure.

Q. How can purity be assessed and optimized during synthesis?

• HPLC : Use reverse-phase C18 columns with acetonitrile/water gradients to separate impurities. Adjust pH to 3–4 with trifluoroacetic acid for better resolution.
• Recrystallization : Optimize solvent systems (e.g., DMF/acetic acid mixtures, as in ) to enhance crystalline purity.
• TLC monitoring : Track reaction progress using silica plates and UV visualization.

Q. What are the key solubility challenges, and how can they be addressed in biological assays?

• Low aqueous solubility : Common due to hydrophobic benzimidazole and thiophene groups. Solutions:
  • Use co-solvents (e.g., DMSO:water mixtures ≤1% v/v) to maintain bioactivity.
  • Synthesize sodium salts (e.g., saponify methyl ester under NaOH, as in ) for improved solubility.

Q. How stable is this compound under varying storage conditions?

• Light sensitivity : Store in amber vials at 2–8°C to prevent photodegradation of the thiophene and benzimidazole groups.
• Hydrolysis risk : Keep esters anhydrous; avoid prolonged exposure to humid environments.

Advanced Research Questions

Q. How can conflicting NMR data (e.g., unexpected splitting patterns) be resolved?

• Variable-temperature NMR : Identify dynamic processes (e.g., rotamers) by analyzing spectra at 25°C vs. 60°C.
• 2D NMR (COSY, HSQC) : Assign overlapping aromatic protons and confirm coupling between thiophene and benzimidazole moieties.
• X-ray crystallography : Resolve ambiguities via single-crystal structure determination (e.g., as in for related thiophene esters).

Q. What strategies optimize yield in the final coupling step?

• Ligand screening : Test phosphine (e.g., XPhos) or N-heterocyclic carbene ligands to enhance palladium catalyst efficiency.
• Microwave-assisted synthesis : Reduce reaction time (e.g., 30 min at 120°C) while maintaining high yields.
• Protecting groups : Temporarily protect the hydroxy group (e.g., with tert-butyldimethylsilyl) to prevent side reactions during coupling.

Q. How does the compound’s electronic structure influence its reactivity in further derivatization?

• DFT calculations : Model HOMO/LUMO distributions to predict sites for electrophilic/nucleophilic attacks. The electron-rich benzimidazole and electron-deficient thiophene ester create charge-transfer regions.
• Substituent effects : Dimethoxy groups increase benzimidazole electron density, directing substitutions to the thiophene ring’s 3-hydroxy position.

Q. What in vitro assays are suitable for evaluating its biological activity, given its physicochemical properties?

• Cellular uptake studies : Use fluorescence tagging (e.g., via Suzuki coupling with boron-dipyrromethene dyes, as in ) to track intracellular distribution.
• Enzyme inhibition assays : Screen against kinases or proteases using ATP/NADH-coupled methods, accounting for solubility via DMSO controls.

Q. How can contradictory bioactivity results (e.g., low potency despite high binding affinity) be analyzed?

• Metabolic stability tests : Incubate with liver microsomes to assess rapid degradation (e.g., ester hydrolysis).
• Molecular docking : Compare binding poses in silico to identify steric clashes or suboptimal interactions (e.g., using AutoDock Vina with X-ray structures from ).
• Off-target profiling : Use proteome-wide affinity chromatography to identify unintended targets.